Cas no 3176-66-7 (7-Methyl-1H-indazole)

• Product Name: 7-Methyl-1H-indazole
• CAS No: 3176-66-7
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD05663434
• CID: 294929
• PubChem ID: 329775519
• Update Time: 2025-06-14

7-Methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1H-indazole
• 1H-Indazole, 7-methyl-
• 7-METHYL-INDAZOLE
• 7-Methylindazole
• 7-Methyl-1H-indazole, AldrichCPR
• RLAZPAQEVQDPHR-UHFFFAOYSA-
• MFCD05663434
• 7-METHYL (1H)INDAZOLE
• AKOS000265707
• DTXSID50356241
• RLAZPAQEVQDPHR-UHFFFAOYSA-N
• FT-0648942
• AM20050356
• CHEMBL1501867
• AC-29536
• SMR000309957
• SCHEMBL13454727
• HMS2594I08
• SY035243
• DS-10592
• HMS3383E05
• MLS000660438
• CS-W022552
• InChI=1/C8H8N2/c1-6-3-2-4-7-5-9-10-8(6)7/h2-5H,1H3,(H,9,10)
• J-519307
• MB03490
• 3176-66-7
• J-018531
• SCHEMBL1911926
• STK503848
• ALBB-006340
• DB-068519
• AQ-344/43099907

• MDL： MFCD05663434
• Inchi： 1S/C8H8N2/c1-6-3-2-4-7-5-9-10-8(6)7/h2-5H,1H3,(H,9,10)
• InChI Key： RLAZPAQEVQDPHR-UHFFFAOYSA-N
• SMILES： N1C2C(C)=CC=CC=2C=N1

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158 ºC
• Boiling Point: 285.1°C at 760 mmHg
• Flash Point: 133.3 °C
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• PSA: 28.68000
• LogP: 1.87130

7-Methyl-1H-indazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-Methyl-1H-indazole

Comprehensive Overview of 7-Methyl-1H-indazole (CAS No. 3176-66-7): Properties, Applications, and Industry Insights

7-Methyl-1H-indazole (CAS No. 3176-66-7) is a heterocyclic organic compound belonging to the indazole family, which has garnered significant attention in pharmaceutical and agrochemical research. Its molecular structure, featuring a methyl group at the 7-position of the indazole ring, contributes to unique chemical properties and reactivity. This compound is often explored for its potential as a building block in drug discovery, particularly in the synthesis of kinase inhibitors and GPCR-targeted molecules, aligning with current trends in precision medicine.

In recent years, the demand for 7-Methyl-1H-indazole has surged due to its relevance in cancer research and neurodegenerative disease studies. Search engine analytics reveal frequent queries such as "7-Methyl-1H-indazole synthesis," "indazole derivatives in drug development," and "CAS 3176-66-7 suppliers," reflecting its commercial and academic importance. Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications can yield compounds with enhanced bioavailability or target selectivity.

The compound's physicochemical properties include a molecular weight of 132.16 g/mol and a melting point range of 98–102°C, making it suitable for various organic synthesis applications. Its solubility in polar solvents like DMSO and methanol facilitates its use in high-throughput screening assays. Notably, 7-Methyl-1H-indazole exhibits moderate lipophilicity (LogP ~2.1), a critical factor in optimizing drug-like properties during lead compound optimization.

From an industrial perspective, 7-Methyl-1H-indazole is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations such as catalytic C-H activation methods have streamlined its production, reducing waste and energy consumption. These advancements address growing concerns about environmental impact in fine chemical manufacturing, a topic frequently searched alongside "indazole scalability" and "cost-effective heterocycle production."

Quality control of CAS 3176-66-7 typically involves HPLC purity analysis (>98%) and NMR spectroscopy for structural confirmation. Suppliers emphasize batch-to-batch consistency, as impurities can significantly affect downstream applications in medicinal chemistry. Regulatory compliance with REACH and GMP standards is another key consideration for buyers, especially those in the European and North American markets.

Emerging applications of 7-Methyl-1H-indazole include its use in material science, particularly in designing organic semiconductors and photocatalysts. Its conjugated ring system and electron-donating methyl group make it a candidate for optoelectronic materials, coinciding with increased searches for "indazole-based functional materials." This interdisciplinary potential underscores the compound's versatility beyond traditional pharmaceutical intermediates.

For researchers exploring structure-based drug design, computational studies of 7-Methyl-1H-indazole reveal favorable molecular docking profiles with various enzyme targets. The compound's hydrogen bond acceptor/donor sites and aromatic stacking capabilities are frequently cited in cheminformatics literature. Such data-driven approaches align with the AI-assisted drug discovery trend, another high-traffic search topic in scientific communities.

Storage recommendations for 7-Methyl-1H-indazole typically suggest 2–8°C under inert atmosphere to prevent oxidative degradation. Stability studies indicate excellent shelf life when protected from UV light and humidity, addressing common end-user concerns about compound integrity during long-term projects. These practical considerations are often overlooked in technical literature but are crucial for laboratory efficiency.

The global market for indazole derivatives is projected to grow at a CAGR of 6.2% (2023–2030), with 7-Methyl-1H-indazole occupying a niche but expanding segment. Patent analysis shows increasing filings incorporating this scaffold, particularly in oncological and anti-inflammatory applications. This commercial trajectory mirrors search volume patterns for "indazole patent landscape" and "emerging heterocyclic APIs," highlighting its strategic importance.

In conclusion, 7-Methyl-1H-indazole (CAS No. 3176-66-7) represents a multifaceted compound with growing relevance across life sciences and advanced materials. Its balanced synthetic accessibility and pharmacophore potential continue to drive innovation, while evolving green synthesis methods address sustainability demands. As research uncovers new applications, this indazole derivative is poised to remain a focus of both academic inquiry and industrial development.